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Compound of Interest

Compound Name: Diisopropyl carbonate

Cat. No.: B044100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl carbonate (DIPC), a dialkyl carbonate ester, sees application as a solvent and

reagent in various organic synthesis processes.[1] Its low volatility and solvency power make it

a potential alternative to more hazardous solvents.[2] This guide provides an in-depth overview

of the health and safety precautions necessary for handling diisopropyl carbonate in a

laboratory and research setting. All personnel should be thoroughly trained on its proper

handling and storage.

Hazard Identification and Classification
Diisopropyl carbonate is classified as a hazardous chemical. The primary hazards are

associated with its flammability and its potential to cause irritation to the skin, eyes, and

respiratory system.

GHS Classification[3]
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning[3]

Hazard Pictograms:[3]

Flame (GHS02)

Exclamation Mark (GHS07)

Physical and Chemical Properties
Understanding the physical and chemical properties of diisopropyl carbonate is crucial for

safe handling and storage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://cymitquimica.com/cas/6482-34-4/
https://cymitquimica.com/cas/6482-34-4/
https://www.benchchem.com/product/b044100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₇H₁₄O₃ [4]

Molecular Weight 146.18 g/mol [4]

CAS Number 6482-34-4 [4]

Appearance Colorless liquid/oil [5]

Odor Mild, pleasant [1]

Boiling Point 147 °C [4]

Flash Point 53 °C [4]

Density 0.945 g/cm³ [4]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[4]

Toxicological Information
Detailed quantitative toxicological data for diisopropyl carbonate is limited. The available

information primarily indicates its irritant properties.

Acute Toxicity

Route Species Value Reference

Oral Data not available LD50: Not available [4]

Dermal Data not available LD50: Not available [4]

Inhalation Data not available LC50: Not available [4]

Skin Corrosion/Irritation: Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3]

Respiratory or Skin Sensitization: Data not available.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.lookchem.com/404.htm
https://www.guidechem.com/msds/6482-34-4.html
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.benchchem.com/product/b044100?utm_src=pdf-body
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://cymitquimica.com/cas/6482-34-4/
https://cymitquimica.com/cas/6482-34-4/
https://www.chemicalbook.com/msds/diisopropyl-carbonate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Germ Cell Mutagenicity: Data not available.[4]

Carcinogenicity: Data not available.[4]

Reproductive Toxicity: Data not available.[4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]

Specific Target Organ Toxicity (Repeated Exposure): Data not available.[4]

Aspiration Hazard: Data not available.[4]

Experimental Protocols for Safety Assessment
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are utilized to assess the safety of chemicals like

diisopropyl carbonate.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test is designed to determine the potential of a substance to cause reversible or

irreversible inflammatory changes to the skin.

Principle: A single dose of the test substance is applied to a small area of the skin of an

experimental animal, typically an albino rabbit. An untreated area of the skin serves as a

control.

Methodology:

A small area of the animal's back is clipped free of fur.

A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small

gauze patch.

The patch is applied to the prepared skin area and held in place with a semi-occlusive

dressing for a 4-hour exposure period.

After 4 hours, the patch and any residual test substance are removed.
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The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal. Observations may continue for up to 14 days to assess the

reversibility of any effects.

Evaluation: The severity of skin reactions is scored according to a standardized grading

scale. The scores are used to classify the substance's skin irritation potential.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.

Principle: A single dose of the test substance is applied into the conjunctival sac of one eye

of an experimental animal, usually an albino rabbit. The other eye remains untreated and

serves as a control.

Methodology:

The test is typically performed on a single animal initially.

A 0.1 mL (for liquids) or 0.1 g (for solids) dose of the test substance is instilled into the

conjunctival sac of one eye. The eyelids are then gently held together for a short period.

The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.

If a corrosive effect is not observed in the initial test, the response is confirmed using up to

two additional animals.

Evaluation: Ocular lesions are scored based on a standardized scale. The scores, along with

the nature and reversibility of the lesions, are used to determine the eye irritation or

corrosion potential of the substance.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

accidents.

5.1. Engineering Controls

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle in a well-ventilated place.[4]

Use local exhaust ventilation to control airborne concentrations.

Ensure that eyewash stations and safety showers are readily accessible.

5.2. Personal Protective Equipment (PPE)

Protection Type Specification Reference

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN166 (EU) or

NIOSH (US).

[4]

Skin Protection

Wear impervious clothing and

chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be

inspected prior to use.

[4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate organic vapor

cartridge.

[4]

5.3. General Hygiene

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

5.4. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]
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Store apart from incompatible materials such as strong oxidizing agents.[1]

Accidental Release and First Aid Measures
A clear and practiced emergency plan is crucial for responding to accidental releases.

Accidental Release Measures
Personal Precautions:

Avoid breathing vapors, mist, or gas.[4]

Avoid contact with skin and eyes.[4]

Use personal protective equipment.[4]

Ensure adequate ventilation.[4]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[4]

Do not let the chemical enter drains.[4]

Methods for Containment and Cleaning Up:

Remove all sources of ignition.[4]

Use spark-proof tools and explosion-proof equipment.[4]

Contain the spill with inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material and place it in a suitable, closed container for disposal.[4]

First Aid Measures
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Exposure Route First Aid Procedure Reference

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[4]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor if irritation

persists.

[4]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[4]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[4]

Stability and Reactivity
Reactivity: Data not available.[4]

Chemical Stability: Stable under recommended storage conditions.[1]
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Possibility of Hazardous Reactions: Data not available.[4]

Conditions to Avoid: Heat, flames, and sparks.[4]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Data not available.[4]

Logical Workflow for Spill Response
The following diagram outlines a logical workflow for responding to a diisopropyl carbonate
spill in a laboratory setting.
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Diisopropyl Carbonate Spill Response Workflow

Initial Actions

Major Spill (>1L or High Risk) Minor Spill (<1L and Low Risk)

Spill Occurs

Alert personnel in the immediate area

Assess the spill size and risk
(e.g., >1L or <1L, ventilation status)

Evacuate the area

Major Spill

Don appropriate PPE
(goggles, gloves, respirator if needed)

Minor Spill

Contact Emergency Services / EHS

Secure the area, prevent entry

Await professional response team

Control ignition sources

Ensure adequate ventilation

Contain spill with absorbent material

Collect absorbed material with non-sparking tools

Place in a sealed container for hazardous waste disposal

Decontaminate the area

Click to download full resolution via product page

Caption: Workflow for handling a diisopropyl carbonate spill.
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Disposal Considerations
Dispose of diisopropyl carbonate and any contaminated materials in accordance with local,

state, and federal regulations. Do not discharge into sewer systems.

Conclusion
While diisopropyl carbonate offers potential benefits as a solvent, it is a hazardous chemical

that requires careful handling. Adherence to the safety precautions outlined in this guide is

essential for protecting the health and safety of laboratory personnel and the environment. A

thorough understanding of its hazards, proper use of engineering controls and personal

protective equipment, and a well-rehearsed emergency plan are paramount for its safe use in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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